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Experimental Protocol and Method Overview

The methodology is derived from a 2023 study that developed and validated an LC-MS/MS-based assay for

multiple antidepressants. Citalopram-d6 was used as an internal standard to ensure accuracy and precision

[1].

Objective: To develop an automatable, high-throughput LC-MS/MS method for the simultaneous

quantification of several antidepressants in human serum [2].
Instrumentation: Liquid chromatography-tandem mass spectrometry (LC-MS/MS). A Quattro

Premier XE mass spectrometer coupled with an Acquity H class UHPLC system was used in a
related study [1].

Chromatography: An Acquity UPLC BEH C18 column was used for chromatographic separation [1].
Sample Preparation: The method utilized a simple, automated preparation. A JANUS G3 Robotic

Liquid Handler was used to process 20 μL of human serum. The process involved protein
precipitation and phospholipid removal using a 96-well plate (Ostro plate) [2] [1].

Validation: The overall method validation was performed in compliance with European Medicines
Agency guidelines. This includes calibration with internal standards and quality control for each batch

of samples [1].

Key Analytical Performance Data

While the search results do not provide discrete inter-assay validation tables for Citalopram-d6, the

following table summarizes the performance characteristics of the overall analytical method in which it was
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successfully employed [2].

Validation
Parameter

Result / Value Notes

Sample Volume 20 μL Human serum [2].

Sample
Preparation

4 steps Automated with a robotic liquid handler [2].

Linearity (R²) ≥ 0.99 For all analytes across the calibrated range [2].

Precision (% CV) ≤ 20% For all analytes, indicating acceptable inter-assay variability
[2].

Calibration Range 1.0 to 230
ng/mL

The method was linear for Citalopram and other drugs in this
range [2].

Experimental Workflow

The diagram below summarizes the key steps of the experimental protocol.
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Start: Human Serum Sample

1. Add Internal Standard
(Citalopram-d6)

2. Automated Sample Prep
(Protein Precipitation & Phospholipid Removal)

3. LC-MS/MS Analysis
(Chromatographic Separation & Detection)

4. Data Analysis & Validation

End: Quantification Result
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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